![molecular formula C12H16Cl2FN B1433308 [1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride CAS No. 1798696-90-8](/img/structure/B1433308.png)
[1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride
Overview
Description
“[1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride” is a chemical compound with the CAS Number: 1798696-90-8 . It is used in scientific research and possesses unique properties that enable its application in diverse studies, ranging from pharmaceutical development to materials science.
Molecular Structure Analysis
The molecular formula of this compound is C12H15ClFN . The InChI code is 1S/C12H15ClFN.ClH/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12;/h3-5H,1-2,6-8,15H2;1H . This indicates the specific arrangement of atoms in the molecule and can be used to identify the compound.Physical And Chemical Properties Analysis
This compound has a molecular weight of 264.17 . It is a powder at room temperature .Scientific Research Applications
Life Science Research
In life sciences, this compound is utilized for its potential biological activity. It may serve as a precursor or an intermediate in the synthesis of molecules designed to interact with biological systems. For example, it could be used in the development of new pharmaceuticals that target specific receptors or enzymes within the body .
Material Science
“[1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride” can be involved in the synthesis of novel materials. Its unique chemical structure could contribute to the creation of polymers with specific properties, such as increased durability or enhanced electrical conductivity .
Chemical Synthesis
This compound finds applications in chemical synthesis where it may act as a building block for more complex molecules. Its incorporation into various synthetic pathways can lead to the creation of diverse chemical entities, potentially with significant pharmacological activities .
Chromatography
In chromatography, this compound could be used as a standard or reference material for calibration purposes. It helps in the identification and quantification of similar compounds within a mixture, ensuring accurate analytical results .
Analytical Research
Analytical research may employ this compound in method development for the detection and analysis of chemical substances. It could be particularly useful in the validation of analytical techniques such as HPLC or mass spectrometry .
Pharmaceutical Testing
“[1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride” is valuable in pharmaceutical testing, where it may be used as a reference compound to assess the purity and potency of drug substances. It ensures that pharmaceutical products meet the required standards for safety and efficacy .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
[1-(3-chloro-2-fluorophenyl)cyclopentyl]methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClFN.ClH/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12;/h3-5H,1-2,6-8,15H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJLBCEBDRAEJQE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(CN)C2=C(C(=CC=C2)Cl)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16Cl2FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Chloro-2-fluorophenyl)cyclopentyl]methanamine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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